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Compound of Interest

Compound Name: Tetrabutylphosphonium hydroxide

Cat. No.: B084226

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety information, handling procedures, and emergency
protocols for tetrabutylphosphonium hydroxide. The following sections detail the material's
properties, hazards, and the necessary precautions for its safe use in a laboratory or research

setting.

Chemical Identification and Properties

Tetrabutylphosphonium hydroxide, commonly available as a 40% solution in water, is a
quaternary phosphonium salt.[1] It is a strong organic base utilized as a catalyst in various
chemical reactions, including in the manufacturing of polymers and pharmaceuticals.[1][2]

Table 1: Physical and Chemical Properties
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Property Value References

Chemical Formula C16H370P [1103114]

Molecular Weight 276.44 g/mol [1]

CAS Number 14518-69-5 [1][5]

Appearance Ligh.t yellow or cle'ar .colorless AT
to slightly yellow liquid

Odor No information available [5]

Density 0.989 g/mL at 25 °C [1112114]

Melting Point 15°C /59 °F [5]

Water Solubility Miscible [1112][4]

Refractive Index n20/D 1.412 [1112114]

pH

No data available, but itis a

strong base.

[1]

Hazard Identification and Classification

Tetrabutylphosphonium hydroxide is classified as a hazardous chemical. It is corrosive and

can cause severe skin burns and serious eye damage.[3][5][6]

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement Pictogram
) H314 - Causes severe

Skin ] ]

) o 1B skin burns and eye GHSO05 (Corrosion)
Corrosion/Irritation

damage
Serious Eye H318 - Causes ]
1 GHSO05 (Corrosion)

Damage/Eye Irritation

serious eye damage

Source: Gelest Inc., 2015; Thermo Fisher Scientific, 2024; Sigma-Aldrich, 2024([3][6]
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Safe Handling and Storage Protocols

Proper handling and storage are crucial to minimize the risks associated with
tetrabutylphosphonium hydroxide.

Experimental Protocol for Safe Handling:

» Engineering Controls: Always handle this chemical in a well-ventilated area, preferably under
a chemical fume hood.[6][7] Ensure that eyewash stations and safety showers are readily
accessible in the immediate vicinity of any potential exposure.[3][6][7]

o Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical goggles or a face shield.[3] Contact lenses should not be
worn.[3]

o Hand Protection: Use neoprene or nitrile rubber gloves.[3] Inspect gloves for any signs of
degradation before use.

o Skin and Body Protection: Wear suitable protective clothing, such as a lab coat or
chemical-resistant apron, to prevent skin contact.[3][5]

o Respiratory Protection: If there is a risk of inhalation, use a NIOSH-certified respirator with
an appropriate cartridge for organic vapors and mists.[3]

» General Hygiene: Avoid all eye and skin contact and do not breathe vapors or mist.[3] Wash
hands thoroughly after handling and before eating, drinking, or smoking.[3] Contaminated
clothing should be washed before reuse.[3]

Storage:
o Keep the container tightly closed and store it in a dry, cool, and well-ventilated place.[3][6][7]

e Store in a corrosives area, locked up and away from incompatible materials such as strong
oxidizing agents.[3][5][6][7]

e Do not freeze.[7]
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Emergency Procedures

In the event of an emergency, follow these first-aid and spill-response measures.

Table 3: First-Aid Measures

Exposure Route First-Aid Protocol References

Immediately flush eyes with
plenty of water for at least 15
minutes, also under the
Eye Contact eyelids. Remove contact [31[5]
lenses if present and easy to
do. Continue rinsing. Seek

immediate medical attention.

Immediately take off all
contaminated clothing. Wash

Skin Contact off with plenty of water for at [3][5]
least 15 minutes. Seek

immediate medical attention.

Remove the victim to fresh air
and keep them at rest in a
) position comfortable for
Inhalation ) ] ) [5][6]
breathing. If not breathing, give
artificial respiration. Seek

immediate medical attention.

Rinse mouth. Do NOT induce
] vomiting. Call a physician or
Ingestion ) [315]
poison control center

immediately.

Accidental Release Measures:

e Personal Precautions: Evacuate unnecessary personnel.[5] Ensure adequate ventilation and
wear the personal protective equipment described in Section 3.[5]
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e Containment and Cleanup:

o

For small spills, use an inert absorbent material (e.g., sand, vermiculite) to soak up the
spill.[7]

o

For large spills, contain the spill by bunding.

[¢]

Collect the absorbed material into a suitable, closed container for disposal.[7]

Use spark-proof tools and explosion-proof equipment if a flammable solvent is present.[3]

[¢]

e Environmental Precautions: Prevent the product from entering drains or waterways.[8]

Fire-Fighting Measures

While the 40% aqueous solution is not combustible, appropriate measures should be taken in
the event of a fire involving surrounding materials.[3]

o Suitable Extinguishing Media: Use CO2, dry chemical, dry sand, or alcohol-resistant foam.[5]

[°]

e Special Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors.[5][9]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[5][9]

Disposal Considerations

Dispose of contents and containers in accordance with local, regional, and national hazardous
waste regulations.[3][6] Chemical waste generators must determine whether a discarded
chemical is classified as a hazardous waste.[7]

Visualized Workflows

The following diagrams illustrate key logical relationships for the safe handling and emergency
response for tetrabutylphosphonium hydroxide.
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Caption: Workflow for the routine safe handling of tetrabutylphosphonium hydroxide.
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Caption: Logical decision-making process for emergency response to spills or personnel
exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.sfdchem.com/chemical-reagents/organic-reagent/tetrabutylphosphonium-hydroxide.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB7228423_EN.htm
https://www.gelest.com/wp-content/uploads/product_msds/OMPH057-msds.pdf
https://www.chemicalbook.com/ChemicalProductProperty_US_CB7228423.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB7228423.aspx
https://www.fishersci.co.uk/store/msds?partNumber=11955871&productDescription%3D100ML+Tetrabutylphosphonium+hydroxide%2C+40+wt.%25+solution+in+water&countryCode=GB&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AA41718K2&productDescription=TET-N-BUTLPHOSPHNIUM+HYDRX+1L&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/T1948_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC395031000&countryCode=US&language=en
https://www.benchchem.com/product/b084226#safety-handling-and-msds-for-tetrabutylphosphonium-hydroxide
https://www.benchchem.com/product/b084226#safety-handling-and-msds-for-tetrabutylphosphonium-hydroxide
https://www.benchchem.com/product/b084226#safety-handling-and-msds-for-tetrabutylphosphonium-hydroxide
https://www.benchchem.com/product/b084226#safety-handling-and-msds-for-tetrabutylphosphonium-hydroxide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b084226?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084226?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084226?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

